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Compound of Interest

Compound Name:
N-(2-

Hydroxyethyl)methacrylamide

Cat. No.: B1279273 Get Quote

Essential Safety and Handling Guide for N-(2-
Hydroxyethyl)methacrylamide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-(2-Hydroxyethyl)methacrylamide (HEMA) in a laboratory

setting. Adherence to these guidelines is crucial for ensuring the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
N-(2-Hydroxyethyl)methacrylamide is classified as a hazardous substance. Key hazards are

summarized below.
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Hazard Classification Description Precautionary Statements

Skin Irritation Causes skin irritation.[1]

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2] Wear protective gloves.

[2]

Serious Eye Irritation
Causes serious eye irritation.

[1][2]

Wear eye protection/face

protection.[2]

Respiratory Irritation
May cause respiratory

irritation.[1]

Use only outdoors or in a well-

ventilated area.[1]

Skin Sensitization
May cause an allergic skin

reaction.[2]

Contaminated work clothing

should not be allowed out of

the workplace.[2]

Specific Target Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.[2][3]

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[2]

Aquatic Hazard Harmful to aquatic life.[2]
Avoid release to the

environment.[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling HEMA.
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Body Part PPE Specification Standard

Hands

Nitrile or Neoprene gloves.

Consider double-gloving for

extended handling.[4]

ASTM D6319

Eyes Chemical splash goggles.[4] ANSI Z87.1

Face

Face shield (in addition to

goggles) when there is a

significant splash risk.[4]

ANSI Z87.1

Body
Laboratory coat (fully

buttoned) with long sleeves.[4]
N/A

Respiratory

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is required when

handling outside of a certified

chemical fume hood.[4]

NIOSH 42 CFR 84

Feet Closed-toe shoes.[4] N/A

Experimental Protocols: Safe Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Avoid all personal contact, including inhalation of vapors or dust.[1][5]

Wear the appropriate personal protective equipment as detailed above.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly with soap and water after handling.[1]

Launder contaminated clothing separately before reuse.[1]

Storage:
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Store in a tightly closed, properly labeled container.[1][6]

Keep in a dry, cool, and well-ventilated place.[6]

Protect from direct sunlight and heat.[6]

Store locked up.[1]

Incompatible materials to avoid include acids, bases, peroxides, metals, and reducing

agents.[6]

Emergency Procedures
Spill Cleanup:

Small Spills:

Evacuate the immediate area and ensure adequate ventilation.[2]

For liquid spills, absorb with an inert material such as vermiculite, sand, or earth.[1][4] Do

not use combustible materials.[2]

For solid spills, gently cover with a damp paper towel to avoid creating dust.[4]

Carefully collect the absorbed material or contaminated paper towel and place it into a

labeled hazardous waste container.[2][4]

Clean the spill area with soap and water.[4]

Large Spills:

Evacuate the area and alert others.[4]

Contact your institution's Environmental Health and Safety (EHS) department immediately.

[4] Do not attempt to clean up a large spill without proper training and equipment.

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4][6] Seek

immediate medical attention.[1][4] Removal of

contact lenses should only be done by skilled

personnel.[1]

Skin Contact

Immediately remove all contaminated clothing.

[5] Flush skin and hair with running water and

soap for at least 15 minutes.[1][5][6] Seek

medical attention if irritation develops or

persists.[1][4]

Inhalation

Move the person to fresh air.[1][4][7] If not

breathing, give artificial respiration.[4] If

breathing is difficult, give oxygen.[4] Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious, rinse their mouth and give them one

to two glasses of water to drink.[1][4] Seek

medical advice.[1]

Disposal Plan
All waste containing N-(2-Hydroxyethyl)methacrylamide must be treated as hazardous waste

and disposed of in accordance with local, state, and federal regulations.[2]

Waste Collection:

Collect waste HEMA and any contaminated materials (e.g., pipette tips, gloves, absorbent

pads) in a designated, leak-proof, and clearly labeled hazardous waste container.[2][4]

Labeling:

The container must be labeled with "Hazardous Waste," the full chemical name "N-(2-
Hydroxyethyl)methacrylamide," and associated hazards (e.g., "Irritant," "Skin
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Sensitizer").[2]

Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.[2] Keep the container tightly closed.[2]

Disposal:

Arrange for disposal through your institution's EHS department or a licensed hazardous

waste management company.[2] Disposal may involve incineration or burial in a licensed

landfill.[1]

Workflow for Safe Handling

Preparation Handling Cleanup & Disposal

Review SDS Don PPEUnderstand Hazards Prepare Work AreaEnsure Safety Weigh/Measure in Fume HoodProceed to Handling Perform ExperimentUse Chemical Decontaminate Work AreaComplete Experiment Segregate WasteCollect Contaminated Items Dispose of WasteFollow Protocols Doff PPEFinal Steps Wash HandsPersonal Hygiene

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(2-Hydroxyethyl)methacrylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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